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Compound of Interest

Compound Name: 3-Ethoxysalicylaldehyde

Cat. No.: B1293910 Get Quote

Essential Safety and Handling Guide for 3-
Ethoxysalicylaldehyde
This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling 3-Ethoxysalicylaldehyde. The following procedures

are designed to ensure safe operational handling and disposal, minimizing risks and ensuring a

secure laboratory environment.

Hazard Identification and Safety Summary
3-Ethoxysalicylaldehyde is a chemical that requires careful handling due to its potential

hazards. It is classified as a combustible solid and is known to cause skin and serious eye

irritation.[1] Inhalation of dust may lead to respiratory irritation.[2] Ingestion is harmful.[3] Some

safety data suggests it may be suspected of causing genetic defects and could cause organ

damage through prolonged or repeated exposure.[3] The compound is also sensitive to air and

should be stored under an inert atmosphere.[1][4]

GHS Hazard Statements: H315 (Causes skin irritation), H319 (Causes serious eye irritation),

H335 (May cause respiratory irritation), H302 (Harmful if swallowed).[3][4]

Chemical and Physical Properties
A summary of the key quantitative data for 3-Ethoxysalicylaldehyde is presented below for

easy reference.
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Property Value

Molecular Formula C₉H₁₀O₃

Molecular Weight 166.17 g/mol [4]

Appearance Light yellow to brown crystalline solid[1][4]

Melting Point 66-68 °C[1][4]

Boiling Point 263-264 °C[1][4]

Storage Temperature 2-8°C under inert gas[2][4]

Personal Protective Equipment (PPE)
To ensure personal safety when handling 3-Ethoxysalicylaldehyde, the following personal

protective equipment is mandatory.

PPE Category Specific Requirements Rationale

Eye and Face Protection
Chemical safety goggles or a

face shield.[5]

Protects against splashes and

airborne particles that can

cause serious eye irritation.[1]

Skin Protection

Chemical-resistant gloves

(e.g., nitrile, neoprene) and a

lab coat or chemical-resistant

clothing.[5]

Prevents skin contact which

can cause irritation.[1]

Respiratory Protection
A NIOSH-approved N95 dust

mask or higher-level respirator.

Required when handling the

powder to prevent inhalation of

dust, which can irritate the

respiratory system.[6]

Footwear Closed-toe shoes.
Protects feet from spills and

falling objects.

Operational and Disposal Plans
A systematic approach to handling, from receipt to disposal, is critical for safety.
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Step-by-Step Handling and Use Protocol
Preparation:

Ensure a well-ventilated work area, such as a chemical fume hood.

Confirm that an eyewash station and safety shower are readily accessible.[1]

Don all required personal protective equipment before handling the chemical.

Handling:

Avoid creating dust when handling the solid material.[1]

Weigh and transfer the chemical within a fume hood to minimize exposure.

Avoid contact with skin, eyes, and clothing.[1]

Do not eat, drink, or smoke in the handling area.[3]

Storage:

Store the compound in its original, tightly sealed container.[1]

Keep in a cool, dry, and well-ventilated area, under an inert atmosphere (e.g., nitrogen or

argon) at 2-8°C.[2][4]

Store away from incompatible materials such as oxidizing agents.[1]

Emergency Procedures
Spill:

Evacuate the immediate area.

Ensure proper ventilation.

Wearing appropriate PPE, sweep up the spilled solid, avoiding dust generation.[1]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.fishersci.com/store/msds?partNumber=AAB2070218&productDescription=3-ETHOXYSALICYLALDEHYDE+97+50G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAB2070218&productDescription=3-ETHOXYSALICYLALDEHYDE+97+50G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAB2070218&productDescription=3-ETHOXYSALICYLALDEHYDE+97+50G&vendorId=VN00024248&countryCode=US&language=en
https://www.sigmaaldrich.com/KR/ko/sds/aldrich/s356
https://www.fishersci.com/store/msds?partNumber=AAB2070218&productDescription=3-ETHOXYSALICYLALDEHYDE+97+50G&vendorId=VN00024248&countryCode=US&language=en
https://www.bldpharm.com/products/492-88-6.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB4697321.htm
https://www.fishersci.com/store/msds?partNumber=AAB2070218&productDescription=3-ETHOXYSALICYLALDEHYDE+97+50G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAB2070218&productDescription=3-ETHOXYSALICYLALDEHYDE+97+50G&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1293910?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Collect the material into a suitable, labeled container for disposal.[1]

Clean the spill area thoroughly.

First Aid:

Eye Contact: Immediately rinse with plenty of water for at least 15 minutes, also under the

eyelids. Seek medical attention if irritation persists.[1]

Skin Contact: Wash off immediately with plenty of soap and water for at least 15 minutes.

If skin irritation occurs, get medical advice.[1]

Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Seek medical

attention if symptoms persist.[1]

Ingestion: Clean mouth with water and drink plenty of water afterward. Do NOT induce

vomiting. Call a physician or poison control center immediately.[1][7]

Disposal Plan
All waste containing 3-Ethoxysalicylaldehyde must be treated as hazardous waste.

Waste Collection:

Collect all waste material (including contaminated PPE) in a clearly labeled, sealed

container.

Disposal:

Dispose of the waste through an approved hazardous waste disposal facility.[1] Do not

dispose of it in regular trash or down the drain.

Workflow Visualization
The following diagram illustrates the standard operating procedure for safely handling 3-
Ethoxysalicylaldehyde from receipt to disposal.
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Safe Handling and Disposal Workflow for 3-Ethoxysalicylaldehyde

Preparation

Handling & Use

Waste & Disposal Emergency Response

Assess Hazards & Review SDS

Verify Fume Hood & Safety Shower/Eyewash

Don Required PPE:
- Goggles
- Gloves

- Lab Coat
- N95 Respirator

Transfer/Weigh Chemical in Fume Hood

Perform Experiment

Spill Occurs Exposure OccursClose Container & Return to Storage Collect Waste in Labeled Container

Dispose via Approved Hazardous Waste Facility Follow Spill Cleanup Protocol Administer First Aid & Seek Medical Attention

Click to download full resolution via product page

Caption: Workflow for safe handling and disposal of 3-Ethoxysalicylaldehyde.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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